Cas no 2227745-94-8 ((1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2227745-94-8
• MF: C₉H₉BrF₃NO
• MW: 284.073072195053
• CID: 5877540
• PubChem ID: 165703876
• Update Time: 2025-10-19

(1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol
• 2227745-94-8
• EN300-1943706
• (1R)-2-amino-1-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H9BrF3NO/c10-7-2-1-5(8(15)4-14)3-6(7)9(11,12)13/h1-3,8,15H,4,14H2/t8-/m0/s1
• InChI Key： RRDNSKHIPYSNIO-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)[C@H](CN)O

Computed Properties

• Exact Mass: 282.98196g/mol
• Monoisotopic Mass: 282.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol

Introduction to (1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol (CAS No. 2227745-94-8)

(1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol, with the CAS number 2227745-94-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes an amino group, a bromine substituent, and a trifluoromethyl moiety attached to a phenyl ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further investigation in drug discovery and development.

The structural configuration of (1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol is particularly noteworthy due to its stereochemical properties. The (1R) configuration indicates a specific spatial arrangement of atoms, which can critically influence the compound's biological activity. In recent years, there has been growing interest in chiral molecules due to their potential to exhibit enhanced selectivity and efficacy in biological systems. The stereochemistry of this compound makes it an attractive subject for studying the relationship between molecular structure and biological function.

One of the most compelling aspects of (1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol is its diverse range of potential applications in medicinal chemistry. The combination of an amino group, a bromine substituent, and a trifluoromethyl group on a phenyl ring creates a molecular scaffold that can interact with various biological targets. This versatility has led researchers to explore its potential as an intermediate in the synthesis of more complex pharmacological agents.

In the realm of drug discovery, the bromine substituent in (1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol plays a crucial role in modulating reactivity and binding affinity. Brominated compounds are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and binding interactions with biological receptors. The trifluoromethyl group, on the other hand, is known for its ability to improve lipophilicity and binding affinity, making it a common feature in many successful drugs.

The phenyl ring itself contributes to the compound's overall pharmacophore by providing a hydrophobic core that can interact with lipid-rich environments within biological membranes. This feature is particularly important for compounds designed to interact with membrane-bound receptors or enzymes. The amino group further enhances the compound's potential by allowing for further functionalization through various chemical reactions, such as amide bond formation or urea linkage.

Recent studies have begun to explore the pharmacological properties of (1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol in vitro and in vivo. Preliminary research suggests that this compound may exhibit potent activity against certain enzymatic targets, making it a promising candidate for treating various therapeutic indications. For instance, its structural features could potentially allow it to inhibit enzymes involved in inflammatory pathways or metabolic disorders.

The synthesis of (1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-ol presents unique challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodology have made it increasingly feasible to produce this compound in high purity. Techniques such as asymmetric synthesis and chiral auxiliary strategies have been employed to ensure the correct stereochemical configuration of the product.

The trifluoromethyl group is particularly notable for its impact on the compound's physicochemical properties. This moiety increases lipophilicity while maintaining good solubility in polar solvents, making it an ideal candidate for oral administration. Additionally, the presence of fluorine atoms can influence metabolic stability by preventing unwanted degradation pathways.

In conclusion, (1R)-2-amino-1-4-bromo-3-(trifluoromethyl)phenylethan-1-oL (CAS No. 2227745_94_8) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups and stereochemical configuration makes it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.